Cas no 28519-30-4 (Benzenesulfonothioic acid, 4-methyl-, S-ethyl ester)
28519-30-4 structure
Product Name:Benzenesulfonothioic acid, 4-methyl-, S-ethyl ester
CAS No:28519-30-4
MF:C9H12O2S2
MW:216.320380210876
CID:1434918
PubChem ID:480041
Update Time:2025-04-20
Benzenesulfonothioic acid, 4-methyl-, S-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonothioic acid, 4-methyl-, S-ethyl ester
- 1-ethylsulfanylsulfonyl-4-methylbenzene
- 1-ethylsulfanylsulfonyl-4-methyl-benzene
- ZHDRHFQEQCTJNX-UHFFFAOYSA-N
- DTXSID90333076
- Toluene sulfonic acid thioethyl ester
- S-ethyl p-toluenethiosulfonate
- 28519-30-4
- SCHEMBL5346456
- S-ethyl 4-methylbenzenesulfonothioate
-
- Inchi: 1S/C9H12O2S2/c1-3-12-13(10,11)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
- InChI Key: ZHDRHFQEQCTJNX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)SCC
Computed Properties
- Exact Mass: 216.02796
- Monoisotopic Mass: 216.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- PSA: 34.14
Benzenesulfonothioic acid, 4-methyl-, S-ethyl ester Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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